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Compound of Interest

Compound Name: 3-Methoxyluteolin

Cat. No.: B191863 Get Quote

This guide provides essential safety, logistical, and operational information for handling 3-
Methoxyluteolin in a laboratory setting. The procedures outlined below are designed to ensure

the safety of researchers, scientists, and drug development professionals by minimizing

exposure risks and ensuring proper disposal.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 3-Methoxyluteolin is not readily available, data

from related flavonoid compounds, such as 3-Hydroxy-3'-methoxyflavone, indicate potential

hazards.[1] These include:

Skin Irritation: May cause skin irritation upon contact.[1]

Eye Irritation: Can cause serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1]

As a general precaution, it is advisable to handle 3-Methoxyluteolin as a potentially

hazardous substance.

Personal Protective Equipment (PPE)
The appropriate level of PPE is crucial for minimizing exposure. The following table outlines the

recommended PPE for various tasks involving 3-Methoxyluteolin.[2][3][4][5]
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Task Minimum Required PPE
Recommended Additional
PPE

Weighing and Handling Solid

Compound

- Nitrile gloves- Laboratory

coat- Safety glasses with side

shields

- Chemical splash goggles-

Face shield (if not in a fume

hood)- Disposable sleeve

covers

Preparing and Handling

Solutions

- Nitrile gloves- Laboratory

coat- Chemical splash goggles

- Chemical-resistant apron-

Double gloving (especially with

organic solvents)

Procedures with Aerosolization

Risk

- All PPE listed above- Work

must be conducted in a

certified chemical fume hood

or biological safety cabinet.

- Appropriate respiratory

protection (consult your

institution's safety officer for

selection)

Operational Plan: From Receipt to Disposal
A systematic workflow ensures safety at every stage of handling 3-Methoxyluteolin.

1. Receiving and Storage:

Upon receipt, inspect the container for any signs of damage.

Store 3-Methoxyluteolin in a cool, dry, and dark place, away from strong oxidizing agents.

[2][6]

Ensure the container is tightly closed.[7]

2. Handling and Preparation:

Always handle solid 3-Methoxyluteolin and prepare stock solutions inside a certified

chemical fume hood to prevent inhalation of fine powders.[2]

Before beginning work, ensure the work area is clean and uncluttered.

Don the appropriate PPE as specified in the table above.
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Use dedicated spatulas and weighing boats for handling the solid powder to avoid cross-

contamination.

When dissolving the compound, add the solvent to the powder slowly to prevent splashing.

[2]

Clearly label all prepared solutions with the compound name, concentration, solvent, and

date of preparation.[2]

3. Experimental Use:

Follow all laboratory-specific protocols for the experiment being conducted.

Avoid direct contact with the skin and eyes.

Wash hands thoroughly after handling the compound.[7][8]

Disposal Plan
All waste contaminated with 3-Methoxyluteolin must be treated as hazardous chemical waste.

[2]

Waste Type Disposal Procedure

Solid Waste

Collect unused 3-Methoxyluteolin powder,

contaminated gloves, weighing paper, and other

disposable materials in a dedicated, sealed, and

clearly labeled hazardous waste container.[2]

Liquid Waste

Collect all solutions containing 3-

Methoxyluteolin in a separate, sealed, and

labeled hazardous liquid waste container. Do

not mix with other waste streams unless

compatibility has been confirmed.[2]

Contaminated Sharps
Dispose of any contaminated needles or other

sharps in a designated sharps container.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
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Emergency Procedures
In case of accidental exposure or a spill, immediate action is critical.

Incident First Aid / Spill Response

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes. If skin

irritation persists, seek medical attention.[1]

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms occur.[1]

Ingestion

Clean the mouth with water and drink plenty of

water afterward. Do not induce vomiting. Seek

medical attention if symptoms occur.[1]

Small Spill

Wearing appropriate PPE, carefully sweep up

the solid material, avoiding dust generation.

Place it in a sealed container for disposal. Clean

the spill area with an appropriate solvent and

then wash with soap and water.

Large Spill

Evacuate the area. Contact your institution's

environmental health and safety department

immediately.

Visual Workflow for Handling 3-Methoxyluteolin
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Workflow for Handling 3-Methoxyluteolin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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